1-(1-(Thiophen-2-ylmethyl)piperidin-4-yl)-4-(6-(trifluoromethyl)pyridin-2-yl)piperazine
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Description
1-(1-(Thiophen-2-ylmethyl)piperidin-4-yl)-4-(6-(trifluoromethyl)pyridin-2-yl)piperazine is a useful research compound. Its molecular formula is C20H25F3N4S and its molecular weight is 410.5. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Research has identified derivatives of piperazine, incorporating thiophen-2-ylmethyl and trifluoromethyl pyridin-2-yl components, as having significant anticancer activity. These compounds, through a process involving condensation reactions and characterization by spectroscopic means, have shown good anticancer activity against a range of cancer cell lines, including breast, lung, colon, ovary, and liver cancers (Kumar et al., 2013).
Antimicrobial Agents
Novel series of thiazolidinone derivatives, with core structures similar to the compound , have been synthesized and evaluated for antimicrobial activity. These compounds demonstrated significant antimicrobial activity against a variety of bacteria and fungi, pointing to their potential as therapeutic agents in treating infectious diseases (Patel et al., 2012).
Enzyme Inhibition
A study on 1-(1,3,5-Triazin-yl)piperidine-4-carboxamide inhibitors revealed their effectiveness in inhibiting soluble epoxide hydrolase, an enzyme implicated in various diseases. This research underscores the compound's relevance in developing new therapeutic strategies for diseases associated with the enzyme's activity (Thalji et al., 2013).
Insecticide Development
Exploration of derivatives for insecticide development has been conducted, with studies indicating certain growth-inhibiting and larvicidal activities against agricultural pests. This research suggests potential applications in agriculture for managing pest populations and supporting crop protection (Cai et al., 2010).
Structural and Molecular Investigations
Investigations into the molecular structure of compounds featuring the pyrazole/piperidine/aniline moieties derived from s-triazine have been conducted. These studies provide insights into the compound's electronic properties and structural characteristics, crucial for understanding its interactions and potential applications in material science (Shawish et al., 2021).
Properties
IUPAC Name |
1-[1-(thiophen-2-ylmethyl)piperidin-4-yl]-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25F3N4S/c21-20(22,23)18-4-1-5-19(24-18)27-12-10-26(11-13-27)16-6-8-25(9-7-16)15-17-3-2-14-28-17/h1-5,14,16H,6-13,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULHLRDJNOBCHHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2CCN(CC2)C3=CC=CC(=N3)C(F)(F)F)CC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25F3N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.